Cas no 1000574-12-8 (<br>1-(4-Bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dim ethylamide)

• Product Name: <br>1-(4-Bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dim ethylamide
• CAS No: 1000574-12-8
• MF: C₁₁H₁₁BrN₄O₂
• MW: 311.134640932083
• CID: 3157611
• PubChem ID: 135894763
• Update Time: 2025-06-12

<br>1-(4-Bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dim ethylamide Chemical and Physical Properties

Names and Identifiers

• <br>1-(4-Bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dim ethylamide
• 1000574-12-8
• MFCD09954979
• DB-017285
• 1-(4-Bromophenyl)-N,N-dimethyl-5-oxo-2,5-dihydro-1H-1,2,4-triazole-3-carboxamide
• 1-(4-Bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dimethylamide

• MDL： MFCD09954979
• Inchi： 1S/C11H11BrN4O2/c1-15(2)10(17)9-13-11(18)16(14-9)8-5-3-7(12)4-6-8/h3-6H,1-2H3,(H,13,14,18)
• InChI Key： FBZFVNDFWSPGFE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(NC(C(N(C)C)=O)=N1)=O

Computed Properties

• Exact Mass: 310.00654Da
• Monoisotopic Mass: 310.00654Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on <br>1-(4-Bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dim ethylamide

Professional Introduction to 1-(4-Bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dimethylamide (CAS No. 1000574-12-8)

1-(4-Bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dimethylamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1000574-12-8, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a bromine substituent on the phenyl ring and the triazole core, make it a subject of intense interest for scientists exploring novel pharmacological agents.

The synthesis and characterization of 1-(4-Bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dimethylamide involve sophisticated organic chemistry techniques. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the triazole ring. Subsequent functionalization steps introduce the bromine atom on the phenyl ring and the carboxylic acid dimethylamide moiety. The precision required in these synthetic steps underscores the compound's complexity and highlights the expertise needed to produce it in high purity.

In recent years, there has been a growing interest in exploring the pharmacological potential of triazole derivatives due to their broad spectrum of biological activities. Research has demonstrated that compounds containing the triazole scaffold can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The presence of a bromine substituent in 1-(4-Bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dimethylamide is particularly noteworthy, as brominated aromatic compounds are often found to enhance binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential application in oncology research. Studies have shown that triazole derivatives can interfere with critical signaling pathways involved in cancer cell proliferation and survival. The specific arrangement of functional groups in 1-(4-Bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dimethylamide suggests that it may possess inhibitory activity against various kinases and other enzymes implicated in tumor growth. This has prompted researchers to investigate its efficacy in preclinical models as a lead compound for developing novel anticancer therapies.

The compound's structural similarity to known bioactive molecules also makes it a valuable tool for drug discovery. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the binding interactions between 1-(4-Bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dimethylamide and target proteins. This approach has already led to several promising candidates for further optimization and development into clinical candidates.

In addition to its oncological applications, this compound has shown promise in other therapeutic areas. For instance, its anti-inflammatory properties have been explored in models of chronic inflammation and autoimmune diseases. The ability of triazole derivatives to modulate cytokine production and inhibit inflammatory pathways makes them attractive candidates for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and application of 1-(4-Bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dimethylamide also highlight the importance of green chemistry principles in pharmaceutical research. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. Advances in catalytic methods and solvent systems have enabled more efficient production processes for complex molecules like this one.

The future directions for research on 1-(4-Bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylic acid dimethylamide are multifaceted. Further investigation into its mechanism of action will be crucial for understanding its therapeutic potential fully. Additionally, structure-based drug design approaches can be employed to optimize its potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies will be essential for translating these findings into tangible clinical benefits.

In conclusion, 1-(4-Bromophenyl)-2,5-dihydro-5-oxo-1H-H>triazole>3-^ⁿ>carboxylic acid dimethylamide (CAS No.1000574>12-8) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable asset in drug discovery efforts aimed at addressing various diseases. As research continues to uncover new insights into its properties and mechanisms of action，this compound is poised to play a crucial role in the development of next-generation therapeutics。